Cas no 1514123-46-6 (5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol)

• Product Name: 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol
• CAS No: 1514123-46-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6381020
• PubChem ID: 82621017
• Update Time: 2025-05-25

5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-[2-(piperazin-1-yl)ethyl]phenol
• EN300-1817739
• 1514123-46-6
• 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol

• Inchi： 1S/C13H20N2O2/c1-17-12-3-2-11(13(16)10-12)4-7-15-8-5-14-6-9-15/h2-3,10,14,16H,4-9H2,1H3
• InChI Key： DZSQNBFSMPEOEU-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCN1CCNCC1)OC

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol

Introduction to 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1514123-46-6) and Its Emerging Applications in Chemical Biology

The compound 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol, identified by the CAS number 1514123-46-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a methoxy-substituted phenol core linked to a piperazine moiety via an ethyl chain—endow it with properties that make it a valuable scaffold for drug discovery and molecular probe development. This introduction delves into the structural characteristics, synthetic pathways, and, most notably, the latest research applications of this compound, emphasizing its role in addressing contemporary challenges in medicinal chemistry.

At the heart of the compound's utility lies its bifunctional nature. The phenolic hydroxyl group and the piperazine nitrogen provide multiple points of interaction with biological targets, including enzymes and receptors. This dual functionality has been exploited in the design of inhibitors and modulators for various therapeutic pathways. For instance, studies have highlighted its potential as a precursor in the synthesis of kinase inhibitors, where the phenolic group can engage in hydrogen bonding or hydrophobic interactions with the active site, while the piperazine moiety can form salt bridges or coordinate with metal ions essential for enzyme activity.

The 5-Methoxy substituent on the phenol ring is particularly noteworthy, as it modulates both electronic and steric properties. The methoxy group enhances lipophilicity while introducing a slight electron-donating effect through resonance, which can influence binding affinity and metabolic stability. This balance makes 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol an attractive candidate for further derivatization, allowing medicinal chemists to fine-tune its pharmacokinetic profile and target specificity.

Recent advances in computational chemistry have further illuminated the promise of this compound. Molecular docking studies have revealed that derivatives of 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol exhibit promising interactions with targets such as protein kinases involved in cancer progression. The ethyl chain connecting the piperazine to the phenol ring provides flexibility, enabling optimal alignment with binding pockets. Such insights have guided synthetic efforts toward optimizing lead compounds for preclinical evaluation.

In addition to its role in kinase inhibition, emerging research suggests that modifications of 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol may yield compounds with neuroprotective properties. The piperazine scaffold is well-known for its ability to cross the blood-brain barrier and interact with neurotransmitter systems, making it a privileged structure in central nervous system (CNS) drug discovery. Preliminary studies indicate that certain analogs exhibit neurotrophic effects, potentially relevant for treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. These findings underscore the compound's versatility beyond oncology applications.

The synthesis of 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol presents an interesting challenge due to its complex architecture. Traditional approaches often involve multi-step sequences starting from commercially available aromatic precursors like 2-methoxyphenol (anisole derivative). A common synthetic route involves nucleophilic substitution reactions where the ethyl chain is introduced via alkylation of a halogenated intermediate derived from anisole. Subsequent functionalization at the para position introduces the piperazine moiety through reductive amination or similar transformations.

Recent innovations in synthetic methodology have aimed at streamlining these processes while improving yields and purity. For example, catalytic methods employing transition metals have been explored to facilitate selective alkylation and coupling steps. Additionally, green chemistry principles have inspired alternatives that minimize hazardous waste, making large-scale production more sustainable. These advancements not only enhance accessibility but also reduce costs associated with obtaining high-quality material for research purposes.

The pharmacological evaluation of 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol has yielded several noteworthy findings. In vitro assays have demonstrated inhibitory activity against various protein targets, including cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Notably, derivatives exhibiting higher potency and selectivity over native kinases show promise as anticancer agents without significant off-target effects observed in early trials.

Moreover, structural analogs have been investigated for their potential antimicrobial properties. The combination of lipophilic and hydrogen-bonding capabilities inherent to this scaffold allows for interaction with bacterial cell membranes or essential metabolic enzymes. Preliminary data suggest that certain modifications can disrupt bacterial growth without harming mammalian cells—a crucial factor for developing novel antibiotics capable of combating resistant strains.

The role of 5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol extends beyond small-molecule drug development into biomarker discovery and molecular imaging applications. Its ability to bind specific biological targets makes it an excellent candidate for fluorescent probes or radiolabeled tracers used in diagnostic imaging techniques such as positron emission tomography (PET). Researchers are exploring its utility in visualizing pathological conditions like inflammation or tumor progression by labeling it with radioactive isotopes or fluorophores.

Future directions in research may focus on expanding synthetic libraries through combinatorial chemistry approaches or leveraging machine learning algorithms to predict novel derivatives with enhanced therapeutic profiles. The integration of high-throughput screening technologies will accelerate the identification of lead compounds derived from this scaffold for clinical translation.

In conclusion,5-Methoxy-2-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1514123-46-6) stands out as a versatile molecular entity with broad applicability across multiple domains of chemical biology and pharmaceutical science。 Its unique structural attributes continue to inspire innovation， driving progress toward new treatments for diseases ranging from cancer to neurodegenerative disorders。 As our understanding deepens， so too will opportunities for harnessing this compound’s potential through interdisciplinary collaboration between synthetic chemists， biologists， pharmacologists， and clinicians。